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Compound of Interest

Compound Name: Disulfo-ICG-DBCO disodium

Cat. No.: B15555130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Disulfo-ICG-DBCO disodium salt, a key fluorescent dye conjugate used in

bioconjugation and advanced imaging applications. Understanding the solubility of this reagent

in both aqueous and organic media is critical for the design and execution of successful

experimental workflows, ensuring optimal performance and reproducibility. This document

summarizes available solubility data, provides detailed experimental protocols for solubility

determination, and presents a logical workflow for assessing the solubility of this and similar

compounds.

Core Concepts in Solubility
Disulfo-ICG-DBCO disodium salt is a derivative of Indocyanine Green (ICG) that has been

modified with two sulfonate groups and a Dibenzocyclooctyne (DBCO) moiety. The sulfonate

groups are introduced to significantly enhance the water solubility of the otherwise hydrophobic

ICG core. The DBCO group allows for copper-free click chemistry, a bioorthogonal reaction for

conjugation to azide-modified molecules. The interplay of these functional groups dictates the

compound's solubility profile. Generally, sulfonated cyanine dyes are known for their good

aqueous solubility, a crucial feature for biological applications.
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While precise quantitative solubility data for Disulfo-ICG-DBCO disodium salt is not

extensively published, the available information for the parent compound and its derivatives

provides a strong indication of its solubility characteristics. The data is summarized in the

tables below for easy comparison.

Table 1: Solubility of Disulfo-ICG-DBCO Disodium Salt and Related Compounds in Organic

Solvents

Compound Solvent Solubility
Concentration
(mM)

Notes

Disulfo-ICG-

DBCO disodium
Unknown 40 mg/mL Not Specified

Stated as

"mother liquor

concentration".

Solvent not

specified.

Disulfo-ICG

carboxylic acid
DMSO 25 mg/mL[1] 26.74 mM[1]

Requires

sonication for

dissolution.[1]

ICG-DBCO (non-

sulfonated)
DMSO 50 mg/mL[2][3] 50.54 mM[2][3]

Requires

sonication for

dissolution.[2][3]

Indocyanine

Green (ICG)
DMSO ~10 mg/mL ~12.9 mM

Indocyanine

Green (ICG)
DMF ~10 mg/mL ~12.9 mM

Indocyanine

Green (ICG)
Ethanol ~1 mg/mL ~1.3 mM

Table 2: Solubility of Disulfo-ICG-DBCO Disodium Salt and Related Compounds in Aqueous

Solutions
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Compound Solvent Solubility
Concentration
(mM)

Notes

Disulfo-ICG-

DBCO and

related sulfo-

cyanines

Water "Good" / "High" Not Specified

Generally

described as

water-soluble

due to sulfonate

groups.[4][5]

Indocyanine

Green (ICG)
PBS (pH 7.2) ~0.5 mg/mL ~0.65 mM

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data for their specific experimental conditions, the

following protocols outline methodologies for determining the solubility of Disulfo-ICG-DBCO
disodium salt.

Protocol 1: Visual Method for Rapid Solubility
Estimation
This method is suitable for a quick, semi-quantitative assessment of solubility.

Materials:

Disulfo-ICG-DBCO disodium salt

Solvents of interest (e.g., deionized water, PBS, DMSO, DMF)

Vortex mixer

Centrifuge

Calibrated pipettes

Small, clear glass vials

Procedure:
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Preparation: Weigh out a precise amount of Disulfo-ICG-DBCO disodium salt (e.g., 1 mg)

and place it in a clear vial.

Solvent Addition: Add a small, measured volume of the solvent to be tested (e.g., 100 µL) to

the vial. This will create an initial high concentration (e.g., 10 mg/mL).

Mixing: Vigorously vortex the vial for 1-2 minutes to facilitate dissolution.

Observation: Visually inspect the solution against a light source. A clear solution with no

visible particulates indicates that the compound is soluble at this concentration. If

particulates are present, the compound is not fully dissolved.

Centrifugation: If the solution appears cloudy or contains suspended particles, centrifuge the

vial at high speed (e.g., 10,000 x g) for 5 minutes. Observe if a pellet has formed.

Titration (if necessary): If the compound is not soluble at the initial concentration,

incrementally add more solvent in measured volumes, vortexing after each addition, until the

compound fully dissolves. Record the total volume of solvent used to calculate the solubility.

Protocol 2: Spectrophotometric Method for Quantitative
Solubility Determination
This method provides a more accurate and quantitative measure of solubility.

Materials:

Disulfo-ICG-DBCO disodium salt

Solvents of interest

Vortex mixer

Thermostatic shaker/incubator

Centrifuge capable of temperature control

UV-Vis Spectrophotometer
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Quartz cuvettes

Syringe filters (e.g., 0.22 µm)

Procedure:

Saturated Solution Preparation: Add an excess amount of Disulfo-ICG-DBCO disodium salt

to a known volume of the solvent in a vial. The amount should be more than what is

expected to dissolve.

Equilibration: Seal the vial and place it in a thermostatic shaker set to the desired

temperature (e.g., 25°C). Shake the suspension for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation: Centrifuge the suspension at a high speed and at the same temperature

as the equilibration to pellet the undissolved solid.

Supernatant Collection: Carefully collect the supernatant, ensuring that no solid particles are

disturbed.

Filtration: Filter the supernatant through a syringe filter (e.g., 0.22 µm) to remove any

remaining microparticulates.

Spectrophotometric Analysis:

Prepare a series of standards of known concentrations of Disulfo-ICG-DBCO disodium
salt in the same solvent.

Measure the absorbance of the standards at the wavelength of maximum absorbance

(λmax) for the dye.

Create a calibration curve by plotting absorbance versus concentration.

Measure the absorbance of the filtered supernatant.

Use the calibration curve to determine the concentration of the dye in the supernatant,

which represents its solubility.
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Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the quantitative solubility determination

protocol.
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Workflow for Quantitative Solubility Determination

Preparation

Equilibration

Phase Separation

Analysis

Start

Add excess Disulfo-ICG-DBCO
to a known volume of solvent

Shake at constant temperature
(e.g., 24-48 hours)

Centrifuge at constant temperature

Filter supernatant (0.22 µm filter)

Measure absorbance of
filtered supernatant via UV-Vis

Determine concentration using
a pre-established calibration curve

End: Quantitative Solubility Value

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the quantitative determination of solubility.
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Conclusion
Disulfo-ICG-DBCO disodium salt is designed for enhanced aqueous solubility, a critical

attribute for its application in biological systems. While specific quantitative data remains limited

in publicly accessible sources, the information on related compounds strongly supports its

favorable solubility in aqueous buffers and polar organic solvents like DMSO and DMF. For

applications requiring precise concentration knowledge, it is recommended that researchers

determine the solubility under their specific experimental conditions using the protocols

provided in this guide. This will ensure the accuracy and reproducibility of their results when

working with this versatile fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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